Cas no 112440-47-8 (2,3-Bis(2,4,5-trimethyl-3-thienyl)maleic Anhydride)

• Product Name: 2,3-Bis(2,4,5-trimethyl-3-thienyl)maleic Anhydride
• CAS No: 112440-47-8
• MF: C₁₈H₁₈O₃S₂
• MW: 346.463722705841
• MDL: MFCD00142789
• CID: 129779
• PubChem ID: 87564440
• Update Time: 2025-06-07

2,3-Bis(2,4,5-trimethyl-3-thienyl)maleic Anhydride Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione,3,4-bis(2,4,5-trimethyl-3-thienyl)-
• 2,3-Bis(2,4,5-trimethyl-3-thienyl)maleic Anhydride
• 3,4-bis(2,4,5-trimethylthiophen-3-yl)furan-2,5-dione
• 1,2-bis(2,4,5-trimethyl-3-thienyl)maleic anhydride
• 1,2-bis(2,4,5-trimethylthiophene-3-yl)maleic anhydride
• 2,3,4-TRIFLUOROBENZENEYL ACETALDEHYDE
• 2,3-bis(2,3,5-trimethyl-3-thienyl)maleic anhydride
• 2,3-bis(2,3,5-trimethylthienyl)maleic anhydride
• B1534
• Bistrimethylthienylmaleicanhydride
• 3,4-Bis(2,4,5-trimethyl-3-thienyl)-2,5-furandione
• 3,4-Bis(2,3,5-trimethyl-4-thienyl)furan-2,5-dione
• 3,4-Bis(2,4,5-trimethyl-3-thienyl)furan-2,5-dione
• 3,4-Bis(2,4,5-trimethyl-3-thienyl)-2,5-furan-dione
• 3,3'-(2,5-Dioxofuran-3,4-diyl)bis(2,4,5-trimethylthiophene)
• 2,3-BIS(2,4,5-TRIMETHYL-3-THIENYL)MALEIC ANHYDRIDE 95+%
• 2,3-Bis(2,4,5-trimethyl-3-thienyl)maleicanhydride
• 2,3-bis-(2,4,5-Trimethyl-3-thienyl)maleic anhydride
• BIS(2,4,5-TRIMETHYLTHIOPHEN-3-
• SB61075
• SCHEMBL1309549
• AC-22287
• BIS(2,4,5-TRIMETHYLTHIOPHEN-3-YL)-2,5-DIHYDROFURAN-2,5-DIONE
• 112440-47-8
• 2,3-Bis(2,4,5-trimethyl-3-thienyl)maleic Anhydride, 97%
• AKOS015842172
• DTXSID90464218
• FT-0763422
• T70093
• MFCD00142789
• AS-69050
• CS-0373746
• ANYDHJQJXVIYHM-UHFFFAOYSA-N
• BIS(2,4,5-TRIMETHYLTHIOPHEN-3-YL)FURAN-2,5-DIONE

• MDL： MFCD00142789
• Inchi： 1S/C18H18O3S2/c1-7-9(3)22-11(5)13(7)15-16(18(20)21-17(15)19)14-8(2)10(4)23-12(14)6/h1-6H3
• InChI Key： ANYDHJQJXVIYHM-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(=C1C)C1C(=O)OC(C=1C1=C(C)SC(C)=C1C)=O

Computed Properties

• Exact Mass: 346.07000
• Monoisotopic Mass: 346.06973678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 4.8
• Topological Polar Surface Area: 99.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.297
• Melting Point: 166.0 to 169.0 deg-C
• Boiling Point: 514.4°C at 760 mmHg
• Flash Point: 264.9°C
• Refractive Index: 1.625
• PSA: 99.85000
• LogP: 4.65420
• Solubility: Not determined
• Vapor Pressure: Not available

2,3-Bis(2,4,5-trimethyl-3-thienyl)maleic Anhydride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides